Cas no 247206-89-9 (3-(4-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine)

3-(4-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine is a specialized organic compound featuring a tetrahydrobenzothiophene core functionalized with a 4-methylbenzoyl group and an amine substituent. This structure confers potential utility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of both electron-donating (amine) and electron-withdrawing (carbonyl) groups enhances its reactivity in selective transformations, such as nucleophilic substitutions or cyclization reactions. Its rigid, partially saturated bicyclic framework may contribute to improved stability and stereochemical control in synthetic applications. The compound's purity and well-defined structure make it suitable for research in medicinal chemistry, where precise molecular modifications are critical.
3-(4-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine structure
247206-89-9 structure
Product Name:3-(4-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine
CAS No:247206-89-9
MF:C16H17NOS
MW:271.377282857895
MDL:MFCD00437444
CID:1069148
PubChem ID:754850
Update Time:2025-06-17

3-(4-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine Chemical and Physical Properties

Names and Identifiers

    • (2-Amino-4,5,6,7-tetrahydro-1-benzothien-3-yl)-(4-methylphenyl)methanone
    • (2-Amino-4,5,6,7-tetrahydro-benzo[b]thiophen-3-yl)-p-tolyl-methanone
    • 2-amino(4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl) 4-methylphenyl ketone
    • AC1LFJNP
    • AC1Q2JMP
    • CBMicro_016926
    • CHEMBL331504
    • Oprea1_532046
    • ST088660
    • SureCN136844
    • ALBB-010436
    • LS-03536
    • (2-amino-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-(4-methylphenyl)methanone
    • WAY-340664
    • 3-(4-methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine
    • SCHEMBL136844
    • CCG-5752
    • MFCD00437444
    • AKOS001055153
    • EN300-05007
    • methanone, (2-amino-4,5,6,7-tetrahydrobenzo[b]thien-3-yl)(4-methylphenyl)-
    • Z56910413
    • (2-amino-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)(4-methylphenyl)methanone
    • STK366606
    • JYZWVEXZUHVDBR-UHFFFAOYSA-N
    • (2-amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(p-tolyl)methanone
    • BDBM50080542
    • DTXSID20353823
    • G22272
    • (2-amino-4,5,6,7-tetrahydro-1-benzothien-3-yl)(4-methylphenyl)methanone
    • 247206-89-9
    • CS-0022303
    • BIM-0016762.P001
    • 3-(4-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine
    • MDL： MFCD00437444
    • Inchi： 1S/C16H17NOS/c1-10-6-8-11(9-7-10)15(18)14-12-4-2-3-5-13(12)19-16(14)17/h6-9H,2-5,17H2,1H3
    • InChI Key： JYZWVEXZUHVDBR-UHFFFAOYSA-N
    • SMILES： S1C(=C(C(C2C=CC(C)=CC=2)=O)C2=C1CCCC2)N

Computed Properties

  • Exact Mass: 271.10321
  • Monoisotopic Mass: 271.10308534g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 71.3Ų

Experimental Properties

  • PSA: 43.09

3-(4-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B489625-50mg
3-(4-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine
 247206-89-9
50mg
 $ 50.00 2022-06-07
TRC
B489625-100mg
3-(4-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine
 247206-89-9
100mg
 $ 95.00 2022-06-07
TRC
B489625-500mg
3-(4-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine
 247206-89-9
500mg
 $ 320.00 2022-06-07
abcr
AB407681-500 mg
(2-Amino-4,5,6,7-tetrahydro-1-benzothien-3-yl)(4-methylphenyl)methanone
 247206-89-9
500MG
 €254.60 2023-02-03
abcr
AB407681-1 g
(2-Amino-4,5,6,7-tetrahydro-1-benzothien-3-yl)(4-methylphenyl)methanone
 247206-89-9
1g
 €322.50 2023-04-25
abcr
AB407681-5 g
(2-Amino-4,5,6,7-tetrahydro-1-benzothien-3-yl)(4-methylphenyl)methanone
 247206-89-9
5g
 €907.00 2023-04-25
Chemenu
CM452314-1g
Methanone, (2-aMino-4,5,6,7-tetrahydrobenzo[b]thien-3-yl)(4-Methylphenyl)-
 247206-89-9 95%+
1g
 $277 2024-07-28
Chemenu
CM452314-5g
Methanone, (2-aMino-4,5,6,7-tetrahydrobenzo[b]thien-3-yl)(4-Methylphenyl)-
 247206-89-9 95%+
5g
 $748 2024-07-28
abcr
AB407681-500mg
(2-Amino-4,5,6,7-tetrahydro-1-benzothien-3-yl)(4-methylphenyl)methanone; .
 247206-89-9
500mg
 €269.00 2025-03-19
abcr
AB407681-1g
(2-Amino-4,5,6,7-tetrahydro-1-benzothien-3-yl)(4-methylphenyl)methanone; .
 247206-89-9
1g
 €317.00 2025-03-19

3-(4-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine Suppliers

Amadis Chemical Company Limited
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(CAS:247206-89-9)3-(4-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine
Order Number:A1150505
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:13
Price ($):238.0/495.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:247206-89-9)3-(4-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine
A1150505
Purity:99%/99%
Quantity:1g/5g
Price ($):238.0/495.0
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